N~1~-(2-fluorophenyl)-N~2~-[(4-fluorophenyl)sulfonyl]alaninamide

• IUPAC Name: N-(2-fluorophenyl)-2-[(4-fluorophenyl)sulfonylamino]propanamide
• InChI: InChI=1S/C15H14F2N2O3S/c1-10(15(20)18-14-5-3-2-4-13(14)17)19-23(21,22)12-8-6-11(16)7-9-12/h2-10,19H,1H3,(H,18,20)
• InChI Key: NWUKUKUIRRACKV-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=CC=C1F)NS(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C15H14F2N2O3S
• Molecular Weight: 340.3 g/mol

Description

N~1~-(2-fluorophenyl)-N~2~-[(4-fluorophenyl)sulfonyl]alaninamide, commonly known as FSAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. FSAA is a small molecule inhibitor that has been shown to have promising therapeutic potential in cancer treatment and autoimmune diseases.

Scientific Research Applications

FSAA has been extensively studied for its potential applications in cancer treatment and autoimmune diseases. In cancer research, FSAA has been shown to inhibit the growth and proliferation of cancer cells by targeting specific enzymes that are involved in the regulation of cell division. FSAA has also been shown to have anti-inflammatory properties, which makes it a potential candidate for the treatment of autoimmune diseases such as multiple sclerosis and rheumatoid arthritis.

Mechanism of Action

The mechanism of action of FSAA involves the inhibition of specific enzymes that are involved in the regulation of cell division and inflammation. FSAA binds to the active site of these enzymes and prevents their activity, which leads to the inhibition of cell growth and inflammation.
Biochemical and Physiological Effects:
FSAA has been shown to have significant biochemical and physiological effects in various cell types. In cancer cells, FSAA inhibits the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In immune cells, FSAA has been shown to inhibit the production of inflammatory cytokines, which leads to a reduction in inflammation.

Advantages and Limitations for Lab Experiments

FSAA has several advantages for lab experiments, including its cost-effectiveness, high yield of synthesis, and potential applications in cancer and autoimmune disease research. However, FSAA also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on FSAA, including its potential applications in other diseases such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to determine the optimal dosage and toxicity levels of FSAA in animal models and humans. Finally, the development of more efficient synthesis methods for FSAA could lead to its widespread use in various fields of research.